Cas no 15742-38-8 (Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-)

Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- structure

15742-38-8 structure

Product Name:Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-

CAS No:15742-38-8

MF:Cl₃H₁₅IrN₅

MW:383.72859120369

MDL:MFCD00798542

CID:162970

PubChem ID:24877669

Update Time:2025-11-02

Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- Chemical and Physical Properties

Names and Identifiers

- Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-
- 529281_ALDRICH
- AG-E-06413
- AGN-PC-00PLQ1
- Chloropentaammineiridium(III) chloride, Ir min
- Chloropentaammineiridiumdichloride (6CI,7CI)
- CTK8F8609
- Iridium(2+), pentaamminechloro-, dichloride (8CI)
- Iridium(2+), pentaamminechloro-, dichloride, (OC-6-22)- (9CI)
- Pentaamminechloroiridium(2+) dichloride
- Pentaamminechloroiridium(III) chloride
- MFCD00798542
- Pentaamminechloroiridium(III) chloride, 99.95% trace metals basis
- Chloropentaammineiridium(III) chloride, Ir 49.6% min
- Iridium(2+), pentaamminechloro-, chloride (1:2), (OC-6-22)-
- azane;trichloroiridium
- 15742-38-8
- iridium trichloride pentaamine
- azane,trichloroiridium
- MDL： MFCD00798542
- Inchi： 1S/3ClH.Ir.5H3N/h3*1H;;5*1H3/q;;;+3;;;;;/p-3
- InChI Key： DYGMZANLQHDDSH-UHFFFAOYSA-K
- SMILES： [Ir](Cl)(Cl)Cl.N.N.N.N.N

Computed Properties

Exact Mass: 383.00223g/mol
Monoisotopic Mass: 383.00223g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 8
Covalently-Bonded Unit Count: 6
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 5Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Yellowish brown powder
Melting Point: >300 °C (lit.)
Solubility: Not determined

Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-ZS649-50mg	Chloropentaammineiridium(III) chloride	15742-38-8	99.9% (metals basis), Ir 49.6% min	50mg	￥441.0	2022-02-28
City Chemical	I151-1GM	Iridium Pentamino Chloride	15742-38-8		1gm	$240.24	2023-09-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	529281-1G	Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-	15742-38-8		1g	¥2056.54	2023-12-05
abcr	AB209584-5 g	Chloropentaammineiridium(III) chloride, 99.9% (metals basis), Ir 49.6%; .	15742-38-8	99.9%	5 g	€1,724.00	2023-07-20
abcr	AB209584-	Chloropentaammineiridium(III) chloride, 99.9% (metals basis), Ir 49.6%; .	15742-38-8	99.9%		€95.60	2022-06-11
abcr	AB209584-250 mg	Chloropentaammineiridium(III) chloride, 99.9% (metals basis), Ir 49.6%; .	15742-38-8	99.9%	250 mg	€109.00	2023-07-20
abcr	AB209584-1 g	Chloropentaammineiridium(III) chloride, 99.9% (metals basis), Ir 49.6%; .	15742-38-8	99.9%	1 g	€375.00	2023-07-20
eNovation Chemicals LLC	Y1258406-250mg	Iridium(2+), pentaamminechloro-, chloride (1:2), (OC-6-22)-	15742-38-8	99.9% Metals basis (Ir : 48.3%)	250mg	$335	2024-06-07
eNovation Chemicals LLC	Y1258406-1g	Iridium(2+), pentaamminechloro-, chloride (1:2), (OC-6-22)-	15742-38-8	99.9% Metals basis (Ir : 48.3%)	1g	$595	2024-06-07
eNovation Chemicals LLC	Y1258406-5g	Iridium(2+), pentaamminechloro-, chloride (1:2), (OC-6-22)-	15742-38-8	99.9% Metals basis (Ir : 48.3%)	5g	$2320	2024-06-07

Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- Related Literature

1. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides

Additional information on Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-

Recent Advances in the Study of Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- (CAS: 15742-38-8)

In recent years, the compound Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- (CAS: 15742-38-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This iridium-based complex, known for its unique coordination chemistry and potential biomedical applications, has been the subject of numerous studies aimed at exploring its properties and utility in drug development, catalysis, and diagnostic imaging.

One of the most notable advancements in this area is the elucidation of the compound's mechanism of action in biological systems. Recent research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with DNA and proteins, suggesting potential applications in targeted cancer therapy. The study demonstrated that the iridium complex exhibits selective cytotoxicity towards cancer cells, with minimal effects on healthy tissues, a finding that could pave the way for novel chemotherapeutic agents.

Another key development involves the use of Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- in catalytic applications. A 2024 study in ACS Catalysis reported that this compound serves as an efficient catalyst for the oxidation of organic substrates under mild conditions. The researchers attributed this catalytic activity to the unique electronic structure of the iridium center, which facilitates electron transfer processes. This discovery has implications for green chemistry and sustainable industrial processes.

In the realm of diagnostic imaging, recent work has explored the compound's potential as a contrast agent for magnetic resonance imaging (MRI). A study in Chemical Communications (2023) demonstrated that the paramagnetic properties of the iridium complex enhance MRI contrast, offering improved resolution for soft tissue imaging. This application could significantly advance non-invasive diagnostic techniques.

Despite these promising findings, challenges remain in the practical application of Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-. Issues such as stability in physiological conditions, bioavailability, and potential toxicity require further investigation. Ongoing research is focused on modifying the ligand environment of the iridium center to optimize its performance for specific applications.

In conclusion, the latest research on Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- (CAS: 15742-38-8) underscores its versatility and potential across multiple domains of chemical biology and medicine. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new therapeutic and diagnostic tools.